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Compound of Interest

Compound Name: Pyridine-2-carboxylic anhydride

Cat. No.: B102562 Get Quote

An In-depth Technical Guide to Pyridine-2-carboxylic Anhydride: Molecular Structure and

Properties

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key chemical properties of pyridine-2-carboxylic anhydride. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document summarizes essential quantitative data, outlines a general

experimental protocol for its synthesis, and provides a logical workflow for its formation.

Molecular Structure and Properties
Pyridine-2-carboxylic anhydride, also known as picolinic anhydride, is a chemical compound

used in organic synthesis.[1] Its structure consists of two pyridine-2-carboxylate units linked by

an anhydride functional group.

Quantitative Data Summary
The key physicochemical properties of pyridine-2-carboxylic anhydride are summarized in

the table below for easy reference.
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Property Value Source

Molecular Formula C₁₂H₈N₂O₃ [1][2][3]

Molecular Weight 228.20 g/mol [2]

IUPAC Name
pyridine-2-carbonyl pyridine-2-

carboxylate
[1][2]

CAS Number 16837-39-1 [3][4]

EC Number 240-861-1 [1]

Canonical SMILES
C1=CC=NC(=C1)C(=O)OC(=O

)C2=CC=CC=N2
[1]

InChIKey
QAZOKVGARKDTKF-

UHFFFAOYSA-N
[1]

Synthesis and Analysis
The synthesis of pyridine-2-carboxylic anhydride typically involves the dehydration of

pyridine-2-carboxylic acid. Various dehydrating agents can be employed for this purpose.

General Synthesis Protocol
A common method for the synthesis of pyridine-2-carboxylic anhydride involves the reaction

of the corresponding dicarboxylic acid with a dehydrating agent such as acetic anhydride or

oxalyl chloride.

Example with Acetic Anhydride:

Starting Material: Pyridine-2,3-dicarboxylic acid is used as the precursor.

Dehydration: The dicarboxylic acid is treated with a stoichiometric amount of acetic

anhydride.

Solvent and Catalyst: The reaction is preferably conducted in an organic solvent in the

presence of an aprotic basic amine compound, such as triethylamine or pyridine, which acts

as a catalyst.
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Temperature: The reaction is typically carried out at a temperature between 10-40°C.

Work-up: Following the reaction, the product is isolated and purified using standard

laboratory techniques.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
The purity and identity of pyridine-2-carboxylic anhydride can be assessed using High-

Performance Liquid Chromatography (HPLC). While a specific protocol for the anhydride is not

detailed in the provided search results, a general method for related pyridine carboxylic acids

can be adapted.

Column: A mixed-mode reversed-phase cation-exchange column (e.g., Coresep 100) can be

effective for separating isomers of pyridine carboxylic acids and related compounds.

Mobile Phase: A gradient of acetonitrile and water with a buffer such as formic acid or

phosphoric acid is typically used. For mass spectrometry detection, formic acid is preferred.

Detection: UV detection is a common method for analyzing these compounds.

Control: The retention time can be controlled by adjusting the acetonitrile concentration,

buffer concentration, and pH of the mobile phase.

Logical Workflow: Synthesis of Pyridine-2-
carboxylic Anhydride
The following diagram illustrates a generalized workflow for the synthesis of pyridine-2-
carboxylic anhydride from its corresponding dicarboxylic acid.

Caption: Generalized workflow for the synthesis of pyridine-2-carboxylic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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